3-(2-hydroxyethyl)-5-[(3-methylphenyl)amino]-3H-anthra[1,2-d][1,2,3]triazole-6,11-dione 2-oxide
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Overview
Description
3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE is a complex organic compound with a unique structure that combines anthraquinone and triazole moieties
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the anthraquinone core, followed by the introduction of the triazole ring and subsequent functionalization to introduce the hydroxyethyl and methylphenylamino groups. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, alternative solvents, and more efficient catalysts. The scalability of the process is crucial for industrial applications, and efforts are made to ensure that the synthesis is both economically and environmentally sustainable.
Chemical Reactions Analysis
Types of Reactions
3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures, specific solvents, and catalysts to facilitate the reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of quinones, while reduction could yield hydroquinones. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives with potentially different properties and applications.
Scientific Research Applications
3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE has several scientific research applications, including:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.
Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.
Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs and treatments.
Industry: It is used in the development of new materials, such as dyes, pigments, and polymers, due to its unique structural properties.
Mechanism of Action
The mechanism of action of 3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.
Comparison with Similar Compounds
Similar Compounds
- 3-(2-HYDROXYETHYL)-5-[(4-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE
- 3-(2-HYDROXYETHYL)-5-[(2-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE
Uniqueness
The uniqueness of 3-(2-HYDROXYETHYL)-5-[(3-METHYLPHENYL)AMINO]-6,11-DIOXO-3H,6H,11H-ANTHRA[1,2-D][1,2,3]TRIAZOL-2-IUM-2-OLATE lies in its specific structural features, which confer distinct chemical and biological properties
Properties
Molecular Formula |
C23H18N4O4 |
---|---|
Molecular Weight |
414.4 g/mol |
IUPAC Name |
2-hydroxy-3-(2-hydroxyethyl)-5-(3-methylphenyl)iminonaphtho[3,2-e]benzotriazole-6,11-dione |
InChI |
InChI=1S/C23H18N4O4/c1-13-5-4-6-14(11-13)24-17-12-18-21(25-27(31)26(18)9-10-28)20-19(17)22(29)15-7-2-3-8-16(15)23(20)30/h2-8,11-12,28,31H,9-10H2,1H3 |
InChI Key |
BXAWFBSBIUOMHJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)N=C2C=C3C(=NN(N3CCO)O)C4=C2C(=O)C5=CC=CC=C5C4=O |
Origin of Product |
United States |
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